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Compound of Interest

Compound Name: Acetylcholine lodide

Cat. No.: B1664341

For professionals engaged in neuroscience research, pharmacology, and drug development, a
thorough understanding of the chemical and physical characteristics of key neurotransmitters is
paramount. Acetylcholine lodide, a quaternary ammonium salt, serves as a crucial research
tool, acting as a stable and soluble form of the endogenous neurotransmitter acetylcholine.
This guide provides an in-depth analysis of its chemical properties, reactivity, and biological
interactions, supported by experimental methodologies and pathway visualizations.

Physicochemical Properties

Acetylcholine lodide is a white to off-white crystalline solid.[1] Its fundamental properties are
critical for its handling, formulation, and application in experimental settings. The key
physicochemical data are summarized below.
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Property Value Source(s)
CAS Number 2260-50-6 [112][3114]
Molecular Formula C7H16INO2 [21[31[5]
Molecular Weight 273.11 g/mol 311416171
Melting Point 160-165 °C [L1I5161[7]
White to Almost white
Appearance ) [1]
crystalline powder
Density 1.43 g/cm3 [5]
2-
IUPAC Name acetyloxyethyl(trimethyl)azaniu  [3]

m iodide

Table 1: Key Physicochemical Properties of Acetylcholine lodide.

The solubility profile of a compound is essential for preparing stock solutions and designing

delivery systems. Acetylcholine lodide exhibits high solubility in aqueous solutions and

dimethyl sulfoxide (DMSO), but is notably insoluble in ethanol.

Solvent Solubility Source(s)
Water (H20) >51.2 mg/mL [2]
DMSO >51.8 mg/mL [2]
Ethanol (EtOH) Insoluble [2]

Table 2: Solubility of Acetylcholine lodide.

Chemical Reactivity and Stability

Hydrolysis: The ester linkage in acetylcholine is susceptible to hydrolysis, a reaction catalyzed

by the enzyme acetylcholinesterase (AChE) in biological systems. This enzymatic degradation

rapidly converts acetylcholine into the inactive metabolites choline and acetate, terminating the
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synaptic signal.[8][9] This process is fundamental to proper muscle function and neuronal
communication.[8]

Stability and Storage: Acetylcholine lodide is hygroscopic and should be stored in a cool,
dark, and dry place, preferably under an inert atmosphere to prevent degradation. For long-
term stability, storage at -20°C is recommended.[1] Aqueous solutions are not recommended
for long-term storage and should be prepared fresh before use.[2][10]

Reactivity: As a quaternary ammonium salt, it is generally stable but can undergo reactions
typical of its functional groups. It may react violently with strong oxidizing agents.[11] The
iodide counter-ion is electrochemically active, which is a consideration in the development of
amperometric biosensors.[12]

Biological Activity and Cholinergic Signaling

Acetylcholine lodide functions as an agonist for both major classes of cholinergic receptors:
nicotinic (hAAChRs) and muscarinic (mMAChRs).[1][10] These receptors are distributed
throughout the central and peripheral nervous systems and mediate distinct physiological
effects.[8][13]

 Nicotinic Receptors (NAChRs): These are ligand-gated ion channels.[8] Upon binding
acetylcholine, they undergo a conformational change that opens a channel permeable to
cations (Na*, K+, Ca?*), leading to rapid depolarization of the cell membrane and an
excitatory response.

e Muscarinic Receptors (MAChRS): These are G-protein coupled receptors (GPCRS) that
trigger a slower, more prolonged response via second messenger signaling cascades.[14]

The synthesis, release, and degradation of acetylcholine form the basis of the cholinergic
signaling pathway, which is critical for cognitive functions, muscle activation, and the autonomic
nervous system.[8]
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Synthesis Workflow for Acetylcholine lodide
3,5-dihydroxy-4-acetyltoluene
+
(2-hydroxyethyl)trimethylammonium iodide

Combine reactants in vesse>
Heat to 65°C with stirring.

l

Maintain temperature untn(l>
reactants are fully dissolve

:

Allow mixture to stan%
for 120 minutes.

:

Lower temperature to 15°
to promote precipitation.

Filter the mixture
to collect crystals.

Wash crystals with:
1. 85% Cyclohexane solution
2. 90% Toluene solution

Dehydrate final product using
anhydrous potassium carbonate

Final Product:
Acetylcholine lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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